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Compound of Interest

Compound Name: 1-(Prop-2-yn-1-yl)pyrrolidine

Cat. No.: B1267235

In-Depth Technical Guide: 1-(Prop-2-yn-1-
yl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 1-(Prop-2-yn-1-yl)pyrrolidine, a
versatile building block in medicinal chemistry and organic synthesis. The document details its

commercial availability, key chemical properties, and its application in the synthesis of novel
compounds, supported by experimental data and procedural outlines.

Commercial Availability and Physicochemical
Properties

1-(Prop-2-yn-1-yl)pyrrolidine is readily available from several commercial suppliers,
facilitating its use in research and development. This accessibility, combined with its unique
structural features, makes it an attractive starting material for a variety of synthetic applications.

Table 1: Commercial Suppliers of 1-(Prop-2-yn-1-yl)pyrrolidine
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Supplier Purity

Available Quantities

American Elements

Research and bulk quantities

Custom

Sigma-Aldrich (MilliporeSigma)  =95%

Gram to multi-gram

Matrix Fine Chemicals Not specified

Small and large quantities

Benchchem

For research use only

Inquire for details

CymitQuimica Not specified

Milligram to gram

Table 2: Physicochemical and Safety Data for 1-(Prop-2-yn-1-yl)pyrrolidine

Property

Value

CAS Number

7223-42-9[1][2]

Molecular Formula

C7H11N[1][2]

Molecular Weight

109.17 g/mol [1][2]

Physical Form

Liquid[3]

Purity

Typically =95%][3]

Storage Conditions

Sealed in a dry environment at 2-8°C[3]

Signal Word

Danger][3]

Hazard Statements

H225 (Highly flammable liquid and vapor), H302
(Harmful if swallowed), H312 (Harmful in contact
with skin), H332 (Harmful if inhaled), H314

(Causes severe skin burns and eye damage)[3]

Precautionary Statements

P210, P233, P240, P241, P242, P243, P260,
P264, P270, P271, P280, P301+P330+P331
P302+P352, P303+P361+P353, P304+P340,
P305+P351+P338, P310, P363, P370+P378,
P403+P235, P405, P501[3]

Synthetic Applications and Methodologies
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The bifunctional nature of 1-(prop-2-yn-1-yl)pyrrolidine, containing both a nucleophilic tertiary
amine and a reactive terminal alkyne, makes it a valuable precursor in the synthesis of diverse
molecular architectures. The pyrrolidine ring is a prevalent scaffold in numerous FDA-approved
drugs, and the propargyl group serves as a versatile handle for various chemical
transformations.[1][4]

Role in "Click Chemistry"

The terminal alkyne functionality of 1-(prop-2-yn-1-yl)pyrrolidine makes it an ideal substrate
for copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".
[1][5] This reaction allows for the efficient and regioselective formation of 1,2,3-triazole
linkages, which are valuable in drug discovery for their favorable chemical properties and ability
to mimic peptide bonds.

Experimental Protocol: General Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

This protocol is a general representation of a CUAAC reaction. Specific conditions may vary
based on the azide substrate.

Materials:

e 1-(Prop-2-yn-1-yl)pyrrolidine

e Organic azide

o Copper(ll) sulfate (CuSQOa)

e Sodium ascorbate

e Solvent (e.g., a mixture of water and a suitable organic solvent like t-butanol or DMSO)
Procedure:

e Dissolve 1-(prop-2-yn-1-yl)pyrrolidine and the organic azide in the chosen solvent system.

e Add an aqueous solution of copper(ll) sulfate.
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e Add a freshly prepared aqueous solution of sodium ascorbate to the reaction mixture to
reduce Cu(ll) to the catalytic Cu(l) species.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

» Upon completion, the product can be isolated and purified using standard techniques such
as extraction and column chromatography.
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Figure 1: General workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
reaction.

Biological Significance of the Pyrrolidine Scaffold

The pyrrolidine ring is a key structural motif in a vast array of biologically active compounds. Its
prevalence in medicinal chemistry stems from its ability to introduce a well-defined three-
dimensional geometry into a molecule, which is crucial for specific interactions with biological
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targets. Derivatives of pyrrolidine have been reported to exhibit a wide range of
pharmacological activities, including but not limited to, anti-inflammatory, analgesic, and
antimicrobial effects. While specific biological data for 1-(prop-2-yn-1-yl)pyrrolidine is not
extensively documented in publicly available literature, its utility as a synthetic intermediate
suggests its role in the generation of novel therapeutic candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1267235?utm_src=pdf-body
https://www.benchchem.com/product/b1267235?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267235?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 1-(Prop-2-yn-1-yl)pyrrolidine | 7223-42-9 | Benchchem [benchchem.com]

2. 1-(Prop-2-yn-1-yl)pyrrolidine | C7H11N | CID 299616 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1-(Prop-2-yn-1-yl)pyrrolidine | 7223-42-9 [sigmaaldrich.com]

4. enamine.net [enamine.net]

5. itmedicalteam.pl [itmedicalteam.pl]

To cite this document: BenchChem. [commercial availability of 1-(Prop-2-yn-1-yl)pyrrolidine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267235#commercial-availability-of-1-prop-2-yn-1-yl-
pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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